2-(4-methoxyphenoxy)-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide

Specification

• CAS No.: 922054-40-8
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.379
• IUPAC Name: 2-(4-methoxyphenoxy)-N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)acetamide
• Standard InChI: InChI=1S/C19H20N2O4/c1-21-17-9-4-14(11-13(17)3-10-19(21)23)20-18(22)12-25-16-7-5-15(24-2)6-8-16/h4-9,11H,3,10,12H2,1-2H3,(H,20,22)
• Standard InChI Key: AEACQHDVCCNCQM-UHFFFAOYSA-N
• SMILES: CN1C(=O)CCC2=C1C=CC(=C2)NC(=O)COC3=CC=C(C=C3)OC

Introduction

2-(4-methoxyphenoxy)-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide is a complex organic compound with a specific chemical structure and properties. It is identified by the CAS number 922054-40-8 and has a molecular weight of 340.4 g/mol. The compound's molecular formula is C19H20N2O4, indicating it contains carbon, hydrogen, nitrogen, and oxygen atoms.

Synthesis and Preparation

The synthesis of 2-(4-methoxyphenoxy)-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide typically involves multi-step organic reactions. These may include the formation of the quinoline ring, introduction of the methoxyphenoxy group, and attachment of the acetamide moiety. Specific synthesis protocols are not widely documented in the available literature, suggesting that this compound may be of interest in specialized research contexts.

Biological Activity and Potential Applications

While specific biological activities of 2-(4-methoxyphenoxy)-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide are not detailed in the available literature, compounds with similar structures often exhibit pharmacological properties. These can include anti-inflammatory, antimicrobial, or anticancer activities, depending on the specific functional groups present and their interactions with biological targets.

Research Findings and Future Directions

Research on this compound is limited, and detailed studies on its biological effects or potential therapeutic applications are not readily available. Future research could focus on exploring its pharmacokinetic properties, toxicity profiles, and efficacy in various disease models to uncover potential uses.